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Compound of Interest

Compound Name: 4-Fluorophenyl pivalate

CAS No.: 183280-13-9

Cat. No.: B6317736 Get Quote

Executive Summary & Immediate Directive
4-Fluorophenyl pivalate (CAS 183280-13-9) is a halogenated ester used primarily as an

intermediate in organic synthesis. For disposal purposes, it must be classified as Halogenated

Organic Waste.

CRITICAL SAFETY ALERT: Upon hydrolysis (contact with water, bases, or acids), this

compound releases 4-Fluorophenol, a toxic and corrosive agent capable of penetrating skin.

Disposal protocols must prioritize moisture exclusion and segregation from aqueous waste

streams to prevent unintentional hydrolysis and toxic off-gassing.

Chemical Identity & Hazard Profiling
Effective disposal requires understanding the compound's lifecycle and breakdown products.
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Parameter Data Operational Implication

Chemical Name 4-Fluorophenyl pivalate
Primary identifier for waste

tags.

CAS Number 183280-13-9 Use for regulatory manifesting.

Molecular Formula C₁₁H₁₃FO₂
Fluorine content mandates

"Halogenated" stream.

Physical State Liquid / Low-melting Solid
May require heating or solvent

dissolution for transfer.

Hydrolysis Products 4-Fluorophenol + Pivalic Acid

High Toxicity Risk: 4-

Fluorophenol is a skin

permeator and corrosive.

Flash Point >100°C (Predicted)
Combustible. Store away from

open flames/sparks.

The Hydrolysis Risk Mechanism
Understanding the degradation pathway is vital for safety. In the presence of moisture or high

pH, the ester bond cleaves:

Disposal Consequence: Never dispose of this chemical in aqueous waste containers,

particularly those with high pH (basic), as this accelerates the release of toxic phenols.

Pre-Disposal Handling & PPE
Treat 4-Fluorophenyl pivalate as a potential source of HF (hydrogen fluoride) precursors

during thermal destruction, and as a source of phenol toxicity during handling.

Personal Protective Equipment (PPE) Matrix
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Zone Required Equipment Rationale

Ocular Chemical Splash Goggles
Prevent corneal damage from

potential splashes/aerosols.

Dermal (Hands) Double Nitrile or Viton Gloves

Standard nitrile provides

splash protection; double

gloving protects against

permeation of the fluorophenol

metabolite.

Respiratory
Fume Hood (Face Velocity

>100 fpm)

Essential to capture volatile

organic vapors.

Body Lab Coat (Cotton/Poly blend) Standard barrier protection.

Step-by-Step Disposal Workflow
Phase A: Waste Stream Segregation
Rule: Do not mix with Non-Halogenated Solvents. Most institutional incinerators separate

halogenated (Cl, F, Br) waste because its combustion generates acidic gases (like HF/HCl) that

require special scrubbers. Mixing this compound into a non-halogenated stream can damage

facility infrastructure and violate EPA permits.

Phase B: Container Packaging
Select Container: Use a chemically compatible container, preferably HDPE (High-Density

Polyethylene) or Glass (Amber preferred if light sensitive).

Solvent Rinse: If the material is residual in a flask:

Dissolve in a minimal amount of compatible solvent (e.g., Dichloromethane or Acetone).

Note: Dichloromethane is preferred as it is already a halogenated solvent, keeping the

waste stream consistent.

Transfer: Pour the solution into the Halogenated Organic Waste container.
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Seal: Cap tightly. Ensure the cap liner is Teflon (PTFE) or Polyethylene to prevent swelling.

Phase C: Labeling & Handover[1]
Labeling: Attach a hazardous waste tag immediately.

Chemical Name: Write "4-Fluorophenyl pivalate" clearly. Do not use

abbreviations/structures.

Constituents: List the solvent used (e.g., "90% Dichloromethane, 10% 4-Fluorophenyl
pivalate").

Hazard Checkbox: Check "Toxic" and "Irritant".

Storage: Store in a Secondary Containment Tray in a satellite accumulation area (SAA) until

pickup.

Handover: Schedule pickup with your Environmental Health & Safety (EHS) department.

Visual Decision Tree: Disposal Logic
The following diagram illustrates the logical flow for determining the correct waste stream,

ensuring compliance and safety.
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Waste: 4-Fluorophenyl Pivalate

Is it Pure or in Solution?

Pure Substance In Solution

Dissolve in Halogenated Solvent
(e.g., DCM)

Solid/Oil Residue

Identify Solvent Type

Halogenated Waste Stream

Solvent is Halogenated
(DCM, Chloroform)

STOP: Do not mix!
Re-classify as Halogenated

Solvent is Non-Halogenated
(Acetone, Hexane)

Non-Halogenated Stream

Transfer to Halo Stream

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Fluorophenyl pivalate waste. Note the critical

requirement to default to the Halogenated Stream due to the fluorine atom.

Emergency Procedures (Spill Response)
In the event of a spill outside the fume hood:

Evacuate: Clear the immediate area.
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Ventilate: If safe, open windows or increase ventilation.

PPE Up: Wear goggles, lab coat, and double gloves.

Absorb: Use an inert absorbent material (Vermiculite, Sand, or Commercial Spill Pads).

Do not use paper towels if the substance is concentrated, as this increases surface area

for evaporation.

Collect: Scoop absorbed material into a wide-mouth jar.

Decontaminate: Wash the surface with a mild detergent and water. Collect the rinsate as

hazardous waste.[1]

Disposal: Label the debris container as "Debris contaminated with 4-Fluorophenyl pivalate"

and process as solid hazardous waste.

Regulatory & Compliance Context (RCRA)
While 4-Fluorophenyl pivalate is not explicitly "P-listed" (acutely toxic) under US EPA RCRA

regulations, it must be characterized by the generator.

Characteristic of Toxicity: Due to the 4-fluorophenol moiety.

Halogen Content: Most commercial incinerators require segregation of halogenated organics

>1000 ppm.

Final Note: Always consult your institution's specific Chemical Hygiene Plan (CHP) as local

regulations may be stricter than federal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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